ethyl {6-chloro-7-nitro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl}acetate

• Molecular Formula: C12H11ClN2O6
• Molecular Weight: 314.68 g/mol
• IUPAC Name: ethyl 2-(6-chloro-7-nitro-3-oxo-1,4-benzoxazin-4-yl)acetate
• InChI: InChI=1S/C12H11ClN2O6/c1-2-20-12(17)5-14-9-3-7(13)8(15(18)19)4-10(9)21-6-11(14)16/h3-4H,2,5-6H2,1H3
• InChI Key: WXKFBJXTFFNIMF-UHFFFAOYSA-N
• SMILES: CCOC(=O)CN1C(=O)COC2=CC(=C(C=C21)Cl)[N+](=O)[O-]

Description

Ethyl {6-chloro-7-nitro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl}acetate is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of Ethyl {6-chloro-7-nitro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl}acetate involves the inhibition of various enzymes and proteins that are involved in inflammation, tumor growth, and microbial infections. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to inhibit the growth and metastasis of tumors. In addition, this compound has been shown to have antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl {6-chloro-7-nitro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl}acetate in lab experiments include its unique properties and potential applications in various fields. This compound has been extensively studied and has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the use of Ethyl {6-chloro-7-nitro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl}acetate in scientific research. One future direction is the development of new derivatives of this compound with improved pharmacological properties. Another future direction is the investigation of the potential use of this compound in the treatment of other diseases, such as diabetes and cardiovascular diseases. Furthermore, the potential use of this compound in combination with other drugs or therapies should also be explored in future studies.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its unique properties and potential applications in various fields. This compound has been synthesized through a specific method and has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. However, further studies are needed to determine its safety and efficacy. The future directions for the use of this compound in scientific research include the development of new derivatives, investigation of its potential use in the treatment of other diseases, and exploration of its potential use in combination with other drugs or therapies.

Synthesis Methods

The synthesis method of Ethyl {6-chloro-7-nitro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl}acetate involves the reaction of 2-amino-5-chlorobenzoic acid with ethyl acetoacetate in the presence of acetic anhydride and concentrated sulfuric acid. The reaction takes place at a temperature of 80-90°C, and the product is obtained through recrystallization.

Scientific Research Applications

Ethyl {6-chloro-7-nitro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl}acetate has been extensively used in scientific research due to its potential applications in various fields. This compound has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.